Cas no 1807039-50-4 (4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline
• CAS No: 1807039-50-4
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4976938
• Update Time: 2025-05-28

4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H5BrF5NO2/c9-6-4(16-7(10)11)1-3(15)2-5(6)17-8(12,13)14/h1-2,7H,15H2
• InChI Key： UWMCJZMRHCNYCR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)(F)F)N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 44.5

Additional information on 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline

Recent Advances in the Study of 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS: 1807039-50-4)

The compound 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS: 1807039-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its unique halogen and alkoxy substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact by minimizing the use of hazardous reagents. The study highlighted the compound's stability under various conditions, making it a reliable intermediate for further chemical modifications.

In addition to its synthetic applications, 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs of this compound demonstrated significant COX-2 inhibition, suggesting potential applications in the development of anti-inflammatory drugs. These findings are particularly relevant given the ongoing demand for novel anti-inflammatory agents with improved safety profiles.

Another promising avenue of research involves the use of 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline in agrochemicals. Its structural features, including the presence of fluorine atoms, make it a candidate for designing new pesticides with enhanced activity and reduced environmental persistence. A study in the Journal of Agricultural and Food Chemistry (2023) explored the herbicidal activity of several derivatives, revealing that certain modifications to the aniline core could lead to compounds with selective weed control properties. This research opens up possibilities for developing more sustainable agricultural chemicals.

Despite these advancements, challenges remain in the widespread application of 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline. Issues such as scalability of synthesis, cost-effectiveness, and comprehensive toxicological profiling need to be addressed. Future research directions may include exploring its use in combination therapies, further elucidating its mechanism of action, and developing greener synthetic methodologies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this versatile compound.

In conclusion, 4-Bromo-3-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS: 1807039-50-4) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compound of interest for diverse applications. Continued research and development efforts are expected to yield further innovations, contributing to advancements in drug discovery and agrochemical design.